Cas no 1798673-77-4 (N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxy-N-[(furan-2-yl)methyl]acetamide)

• Product Name: N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxy-N-[(furan-2-yl)methyl]acetamide
• CAS No: 1798673-77-4
• MF: C₁₇H₂₃N₃O₃
• MW: 317.3828
• CID: 5346498
• Update Time: 2025-05-20

N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxy-N-[(furan-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-cyclopropyl-1-methylpyrazol-3-yl)methyl]-2-ethoxy-N-(furan-2-ylmethyl)acetamide
• N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-2-ethoxy-N-(furan-2-ylmethyl)acetamide
• N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxy-N-[(furan-2-yl)methyl]acetamide

• Inchi： 1S/C17H23N3O3/c1-3-22-12-17(21)20(11-15-5-4-8-23-15)10-14-9-16(13-6-7-13)19(2)18-14/h4-5,8-9,13H,3,6-7,10-12H2,1-2H3
• InChI Key： RCOORNYJNHJLTC-UHFFFAOYSA-N
• SMILES： O1C([H])=C([H])C([H])=C1C([H])([H])N(C(C([H])([H])OC([H])([H])C([H])([H])[H])=O)C([H])([H])C1C([H])=C(C2([H])C([H])([H])C2([H])[H])N(C([H])([H])[H])N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 403
• XLogP3: 1
• Topological Polar Surface Area: 60.5

Additional information on N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxy-N-[(furan-2-yl)methyl]acetamide

Comprehensive Overview of N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxy-N-[(furan-2-yl)methyl]acetamide (CAS No. 1798673-77-4)

The compound N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxy-N-[(furan-2-yl)methyl]acetamide, identified by its CAS number 1798673-77-4, represents a sophisticated synthetic molecule with significant potential in pharmaceutical and agrochemical research. This pyrazole-furan hybrid structure combines multiple functional groups, including a cyclopropyl ring, ethoxy chain, and acetamide backbone, making it a versatile candidate for drug discovery and material science applications. Its unique architecture has garnered attention in academic and industrial circles, particularly for its potential as a bioactive scaffold or intermediate in multi-step syntheses.

Recent trends in medicinal chemistry highlight growing interest in heterocyclic compounds like this molecule, as they frequently exhibit enhanced pharmacokinetic properties and target selectivity. The presence of both pyrazole and furan moieties is particularly noteworthy, as these rings are commonly found in FDA-approved drugs and agricultural chemicals. Researchers are actively investigating similar structures for their potential in addressing neurological disorders, metabolic diseases, and plant protection solutions – topics frequently searched in scientific databases and AI-driven drug discovery platforms.

From a synthetic chemistry perspective, the N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl] segment offers interesting possibilities for structure-activity relationship (SAR) studies. The cyclopropyl group is known to influence molecular conformation and metabolic stability, while the ethoxyacetamide linker provides flexibility for further derivatization. These features align with current industry demands for fragment-based drug design and lead optimization strategies, which dominate recent publications and conference discussions.

The compound's potential applications extend to material science, where its aromatic systems could contribute to organic electronic materials or coordination chemistry. The furan-2-ylmethyl group, in particular, may facilitate metal complex formation or serve as a building block for polymeric materials – a hot topic in sustainable technology circles. Such interdisciplinary potential makes CAS 1798673-77-4 relevant to multiple high-throughput screening initiatives and computational chemistry projects.

Analytical characterization of this substance typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis – methodologies frequently queried in search engines by chemistry professionals. The compound's stability profile under various pH conditions and its solubility parameters are also common research questions, reflecting practical considerations for formulation scientists and process chemists.

In the context of green chemistry advancements, synthetic routes to this molecule are being evaluated for their atom economy and reduction of hazardous byproducts. Modern catalytic methods and flow chemistry approaches may offer sustainable alternatives for its production – subjects generating substantial interest in process chemistry forums and patent literature.

The structural complexity of N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxy-N-[(furan-2-yl)methyl]acetamide presents both challenges and opportunities for computational modeling experts. Molecular docking studies and quantum mechanical calculations could predict its interactions with biological targets or material surfaces – techniques increasingly combined with machine learning in contemporary research.

From a regulatory standpoint, proper handling and characterization of this compound require adherence to Good Laboratory Practice (GLP) standards. While not classified as hazardous under current systems, its novel structure warrants thorough toxicological assessment – a precautionary measure aligned with REACH compliance and other chemical safety protocols commonly searched by industry professionals.

The commercial availability of CAS 1798673-77-4 through specialty chemical suppliers has enabled broader investigation of its properties. Current market trends show increasing demand for such tailor-made intermediates, particularly from contract research organizations (CROs) and academic laboratories engaged in hit-to-lead development programs.

Future research directions may explore the compound's potential in proteolysis targeting chimeras (PROTACs) or as a covalent inhibitor scaffold – cutting-edge areas receiving substantial funding and media coverage. Its balanced lipophilicity (predicted by the cyclopropyl and ethoxy groups) makes it particularly interesting for blood-brain barrier penetration studies, a frequent subject in CNS drug discovery queries.

In summary, N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxy-N-[(furan-2-yl)methyl]acetamide (CAS 1798673-77-4) embodies the innovation driving modern small molecule research. Its multifaceted chemistry intersects with numerous trending scientific inquiries, from rational drug design to smart materials development, ensuring its continued relevance across chemical disciplines.